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Compound of Interest

Compound Name: Ipfencarbazone

Cat. No.: B1662519 Get Quote

A detailed examination of Suspension Concentrate (SC) and Granular (GR) formulations of the

herbicide ipfencarbazone reveals distinct application and efficacy characteristics crucial for

researchers and agricultural scientists. While direct comparative studies are limited, available

data allows for a comprehensive overview of their performance in controlling key weeds in rice

cultivation.

Ipfencarbazone, a triazolinone class herbicide, is a potent inhibitor of very-long-chain fatty acid

(VLCFA) synthesis in plants, demonstrating excellent control of annual grasses, sedges, and

some broadleaf weeds.[1][2] It is particularly effective against problematic weeds in paddy

fields, such as Echinochloa spp. (barnyard grass).[1] Commercial formulations of

ipfencarbazone are available, including Suspension Concentrates (SC) and Granular (GR)

formulations, with brand names such as Fighter® and Winner® having been registered in

Japan.[1][2]

Data on Herbicidal Activity
Quantitative data from field trials provides insight into the performance of different

ipfencarbazone formulations.

Ipfencarbazone 25% Suspension Concentrate (SC)
A two-year field study on transplanted rice demonstrated the bio-efficacy of an Ipfencarbazone
25% SC formulation at different application rates. The results, summarized in the table below,

highlight its effectiveness against major weed categories.
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Weed Type Formulation
Application
Rate (ml/ha)

Year 1 Weed
Control (%)

Year 2 Weed
Control (%)

Broadleaf Weeds
Ipfencarbazone

25% SC
500 77.92 80.58

Broadleaf Weeds
Ipfencarbazone

25% SC
625 80.52 82.52

Sedges
Ipfencarbazone

25% SC
500 76.74 78.95

Sedges
Ipfencarbazone

25% SC
625 79.07 81.58

Data sourced from a study on the bio-efficacy of Ipfencarbazone 25% SC (Dinkar) on weed

population in transplanted rice.

Ipfencarbazone Granular (GR) Formulation
While direct comparative efficacy data for a granular formulation was not found in the available

literature, a patent for an ipfencarbazone-containing granular composition exists. This

indicates the development and potential use of such a formulation. One publication also

mentions a "2.5% Granule" formulation in the context of ipfencarbazone's development.

Without specific field trial data, a direct quantitative comparison to the SC formulation's

performance is not possible at this time.

Experimental Protocols
The data for the Ipfencarbazone 25% SC formulation was obtained from a field experiment

conducted over two consecutive kharif seasons. Key aspects of the methodology are outlined

below:

Experimental Design:

Layout: Randomized Block Design (RBD)

Replications: Three
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Plot Size: Not specified.

Crop and Weed Management:

Crop: Transplanted Rice

Weed Flora: The trial evaluated the efficacy against a mixed population of narrow-leaf

weeds, broadleaf weeds, and sedges.

Application: The Ipfencarbazone 25% SC formulation was applied at various doses.

Data Collection: Weed density and weed biomass were recorded to calculate weed control

efficiency.

Mode of Action and Signaling Pathway
Ipfencarbazone functions by inhibiting the biosynthesis of very-long-chain fatty acids

(VLCFAs) in susceptible plants. This disruption of fatty acid metabolism is crucial for cell

membrane integrity and overall plant growth. The general signaling pathway can be visualized

as follows:
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Caption: Mode of action of Ipfencarbazone via inhibition of VLCFA biosynthesis.
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Experimental Workflow
The workflow for evaluating the bio-efficacy of a herbicide formulation in a field trial typically

follows a structured process:

Herbicide Efficacy Trial Workflow

Trial Design
(RBD, Replications)

Field Preparation
& Sowing/Transplanting

Herbicide Application
(Different Formulations/Rates)

Data Collection
(Weed Count, Biomass, Crop Injury)

Statistical Analysis

Results Interpretation
& Efficacy Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Development of a rice herbicide, ipfencarbazone - PMC [pmc.ncbi.nlm.nih.gov]

2. Development of a rice herbicide, ipfencarbazone - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Analysis of Ipfencarbazone Formulations
for Herbicidal Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662519#comparing-the-herbicidal-activity-of-
different-ipfencarbazone-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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